Cas no 185525-49-9 (spiro[indane-2,4'-piperidine]-1-one hydrochloride)
spiro[indane-2,4'-piperidine]-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Spiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride
- spiro[3H-indene-2,4'-piperidine]-1-one,hydrochloride
- spiro[indene-2,4 -piperidin]-1(3H)-one HCl
- 1,3-dihydrospiro[indene-2,4'-piperidine]-1-one
- Spiro[indene-2,4-piperidin]-1(3H)-one hydrochloride
- spiro[indane-2,4'-piperidine]-1-one hydrochloride
- 1H-Spiro[indene-2,4'-piperidin]-3-one HCl
- SB34624
- DTXSID10738605
- 185525-49-9
- SCHEMBL3226212
- Spiro[indene-2,4'-piperidin]-1(3H)-one--hydrogen chloride (1/1)
- AKOS016008853
- AS-36042
- EN300-1700263
- MFCD18711589
- SY258193
- 1,3-dihydrospiro[indene-2,4/'-piperidine]-1-one
- Spiro[indene-2,4'-piperidin]-1(3H)-onehydrochloride
- spiro[3H-indene-2,4'-piperidine]-1-one;hydrochloride
- CS-0137428
- CGPCYJYORNBMRC-UHFFFAOYSA-N
- SPIRO[INDENE-2,4'-PIPERIDIN]-1(3H)-ONE HCL
- 1H-SPIRO[INDENE-2,4'-PIPERIDIN]-3-ONE HYDROCHLORIDE
- Spiro[indene-2,4 inverted exclamation mark -piperidin]-1(3H)-one Hydrochloride
- 1,3-dihydrospiro[indene-2,4'-piperidine]-3-one hydrochloride
- DB-335480
- SPIRO[INDENE-2,4-PIPERIDIN]-1(3H)-ONE HCL
-
- MDL: MFCD18711589
- Inchi: 1S/C13H15NO.ClH/c15-12-11-4-2-1-3-10(11)9-13(12)5-7-14-8-6-13;/h1-4,14H,5-9H2;1H
- InChI Key: CGPCYJYORNBMRC-UHFFFAOYSA-N
- SMILES: Cl.O=C1C2C=CC=CC=2CC21CCNCC2
Computed Properties
- Exact Mass: 237.0920418g/mol
- Monoisotopic Mass: 237.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Color/Form: WHITE SOLID
spiro[indane-2,4'-piperidine]-1-one hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P280;P305+P351+P338
- Storage Condition:Room temperature
spiro[indane-2,4'-piperidine]-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127933-1g |
spiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride |
185525-49-9 | 95% | 1g |
$340 | 2021-08-05 | |
| AstaTech | 52321-0.25/G |
SPIRO[INDENE-2,4'-PIPERIDIN]-1(3H)-ONE HCL |
185525-49-9 | 95% | 0.25g |
$246 | 2023-09-17 | |
| AstaTech | 52321-1/G |
SPIRO[INDENE-2,4'-PIPERIDIN]-1(3H)-ONE HCL |
185525-49-9 | 95% | 1g |
$615 | 2023-09-17 | |
| AstaTech | 52321-5/G |
SPIRO[INDENE-2,4'-PIPERIDIN]-1(3H)-ONE HCL |
185525-49-9 | 95% | 5g |
$1844 | 2023-09-17 | |
| Alichem | A079000276-250mg |
Spiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride |
185525-49-9 | 95% | 250mg |
$241.08 | 2023-09-02 | |
| Alichem | A079000276-1g |
Spiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride |
185525-49-9 | 95% | 1g |
$658.05 | 2023-09-02 | |
| Alichem | A079000276-5g |
Spiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride |
185525-49-9 | 95% | 5g |
$1862.44 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S881063-1g |
Spiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride |
185525-49-9 | 95% | 1g |
¥16,504.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S881063-5g |
Spiro[indene-2,4'-piperidin]-1(3H)-one hydrochloride |
185525-49-9 | 95% | 5g |
¥49,440.00 | 2022-08-31 | |
| TRC | A818353-10mg |
Spiro[Indene-2,4'-piperidin]-1(3h)-one Hydrochloric Acid Salt |
185525-49-9 | 10mg |
$ 50.00 | 2022-06-07 |
spiro[indane-2,4'-piperidine]-1-one hydrochloride Suppliers
spiro[indane-2,4'-piperidine]-1-one hydrochloride Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on spiro[indane-2,4'-piperidine]-1-one hydrochloride
Spiro[indane-2,4'-piperidine]-1-one hydrochloride: A Comprehensive Overview
The compound spiro[indane-2,4'-piperidine]-1-one hydrochloride, identified by the CAS number 185525-49-9, represents a unique chemical entity with significant potential in the field of pharmacology and organic synthesis. This spiro compound, characterized by its fused indane and piperidine rings, has garnered attention due to its structural complexity and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.
Structurally, spiro[indane-2,4'-piperidine]-1-one hydrochloride exhibits a spirocyclic framework, where the indane ring is connected to a piperidine ring through a single atom. This arrangement imparts unique electronic and steric properties, which are crucial for its interactions with biological systems. The hydrochloride salt form further enhances its solubility and stability, making it suitable for pharmacological evaluations.
Recent advancements in synthetic methodologies have enabled the efficient construction of this complex molecule. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to synthesize spiro[indane-2,4'-piperidine]-1-one hydrochloride. These methods not only improve yield but also facilitate the exploration of structural analogs for drug discovery purposes.
The pharmacological profile of this compound has been extensively studied in preclinical models. It has demonstrated potent activity in modulating key cellular pathways associated with neurodegenerative diseases and inflammatory conditions. For instance, studies published in 2023 revealed its ability to inhibit pro-inflammatory cytokines in vitro, suggesting potential applications in treating autoimmune disorders.
In addition to its therapeutic potential, spiro[indane-2,4'-piperidine]-1-one hydrochloride has also been explored as a tool compound in chemical biology. Its use in studying receptor interactions and enzyme kinetics has provided valuable insights into drug design principles.
Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects. If successful, it could pave the way for novel treatments in areas such as pain management and central nervous system disorders.
185525-49-9 (spiro[indane-2,4'-piperidine]-1-one hydrochloride) Related Products
- 3409-21-0(2-[2-(dimethylamino)ethyl]-2,3-dihydro-1H-inden-1-one)
- 175136-85-3((2,3,4,5,6-Pentamethylphenyl)(piperidin-4-yl)methanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)